Cas no 866620-24-8 (5-(2-Methoxyphenyl)-2-pyridinamine)

• Product Name: 5-(2-Methoxyphenyl)-2-pyridinamine
• CAS No: 866620-24-8
• MF: C₁₂H₁₂N₂O
• MW: 200.236482620239
• CID: 1005768
• PubChem ID: 20100211
• Update Time: 2025-07-18

5-(2-Methoxyphenyl)-2-pyridinamine Chemical and Physical Properties

Names and Identifiers

• 5-(2-Methoxyphenyl)-2-pyridinamine
• 5-(2-methoxyphenyl)pyridin-2-amine
• AKOS004118879
• MFCD06802732
• BB 0223883
• 2-Pyridinamine, 5-(2-methoxyphenyl)-
• AB30254
• SCHEMBL2820875
• 5-(2-Methoxyphenyl)pyridin-2-amine; 95%
• 866620-24-8
• DB-185230

• MDL： MFCD06802732
• Inchi： 1S/C12H12N2O/c1-15-11-5-3-2-4-10(11)9-6-7-12(13)14-8-9/h2-8H,1H3,(H2,13,14)
• InChI Key： PQDCKSAJBIUHSZ-UHFFFAOYSA-N
• SMILES： O(C)C1C=CC=CC=1C1C=NC(=CC=1)N

Computed Properties

• Exact Mass: 200.094963011g/mol
• Monoisotopic Mass: 200.094963011g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 15
• Rotatable Bond Count: 2
• Complexity: 198
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.1
• Topological Polar Surface Area: 48.1Ų

Additional information on 5-(2-Methoxyphenyl)-2-pyridinamine

Introduction to 5-(2-Methoxyphenyl)-2-pyridinamine (CAS No. 866620-24-8)

5-(2-Methoxyphenyl)-2-pyridinamine, with the CAS number 866620-24-8, is a versatile compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound belongs to the class of pyridine derivatives and is characterized by its unique structural features, which include a methoxy-substituted phenyl ring and a pyridine ring. The combination of these functional groups endows 5-(2-Methoxyphenyl)-2-pyridinamine with a range of biological activities, making it a valuable scaffold for the development of novel therapeutic agents.

The chemical structure of 5-(2-Methoxyphenyl)-2-pyridinamine can be represented as C₁₃H₁₃N₂O. The methoxy group (-OCH₃) on the phenyl ring contributes to the compound's lipophilicity and influences its interaction with biological targets. The pyridine ring, on the other hand, provides a basic nitrogen atom that can participate in hydrogen bonding and other non-covalent interactions, which are crucial for its biological activity.

In recent years, 5-(2-Methoxyphenyl)-2-pyridinamine has been extensively studied for its potential applications in various therapeutic areas. One of the most promising areas of research is its use as an inhibitor of specific enzymes involved in disease pathways. For instance, studies have shown that 5-(2-Methoxyphenyl)-2-pyridinamine exhibits potent inhibitory activity against certain kinases, which are key regulators of cellular signaling pathways. This property makes it a potential candidate for the treatment of cancers and other diseases characterized by aberrant kinase activity.

Beyond its enzymatic inhibition properties, 5-(2-Methoxyphenyl)-2-pyridinamine has also been investigated for its anti-inflammatory and neuroprotective effects. Research has demonstrated that this compound can modulate the expression of pro-inflammatory cytokines and reduce oxidative stress in neuronal cells. These findings suggest that 5-(2-Methoxyphenyl)-2-pyridinamine could be beneficial in treating neurodegenerative disorders such as Alzheimer's disease and Parkinson's disease.

The pharmacokinetic properties of 5-(2-Methoxyphenyl)-2-pyridinamine have also been a focus of recent studies. Preliminary data indicate that this compound has favorable absorption, distribution, metabolism, and excretion (ADME) profiles, which are essential for its development as a drug candidate. Additionally, its low toxicity and good safety margin further support its potential for clinical applications.

In the context of drug discovery, 5-(2-Methoxyphenyl)-2-pyridinamine serves as an important lead compound for structure-activity relationship (SAR) studies. By modifying the substituents on the phenyl ring or the pyridine ring, researchers can optimize the compound's potency and selectivity for specific targets. This approach has led to the identification of several analogs with enhanced biological activities and improved pharmacological profiles.

Clinical trials involving compounds derived from 5-(2-Methoxyphenyl)-2-pyridinamine are currently underway to evaluate their safety and efficacy in human subjects. Early results from these trials have been promising, with some compounds showing significant therapeutic benefits in preclinical models of various diseases. These findings underscore the potential of 5-(2-Methoxyphenyl)-2-pyridinamine-based drugs to address unmet medical needs.

In conclusion, 5-(2-Methoxyphenyl)-2-pyridinamine (CAS No. 866620-24-8) is a promising compound with a wide range of biological activities and therapeutic potential. Its unique chemical structure and favorable pharmacological properties make it an attractive scaffold for drug development. Ongoing research continues to uncover new applications and optimize its derivatives, paving the way for innovative treatments in various medical fields.